Cas no 1017778-01-6 (2'-Methyl-3'-(trifluoromethyl)acetophenone)
1017778-01-6 structure
Product Name:2'-Methyl-3'-(trifluoromethyl)acetophenone
CAS No:1017778-01-6
MF:C10H9F3O
MW:202.173073530197
CID:3161469
PubChem ID:46737515
Update Time:2025-04-21
2'-Methyl-3'-(trifluoromethyl)acetophenone Chemical and Physical Properties
Names and Identifiers
-
- 2'-Methyl-3'-(trifluoromethyl)acetophenone
- 2''-METHYL-3''-(TRIFLUOROMETHYL)ACETOPHENONE
- Ethanone, 1-[2-methyl-3-(trifluoromethyl)phenyl]-
- 1-[2-methyl-3-(trifluoromethyl)phenyl]ethanone
- SCHEMBL12327907
- MFCD09832283
- CTVIRJUXTNXDAA-UHFFFAOYSA-N
- AT36237
- 1-(2-Methyl-3-(trifluoromethyl)phenyl)ethan-1-one
- AKOS015957042
- JS-4576
- 1-(2-Methyl-3-(trifluoromethyl)phenyl)ethanone
- 1017778-01-6
- 1-[2-methyl-3-(trifluoromethyl)phenyl]ethan-1-one
- CS-0439789
-
- MDL： MFCD09832283
- Inchi： 1S/C10H9F3O/c1-6-8(7(2)14)4-3-5-9(6)10(11,12)13/h3-5H,1-2H3
- InChI Key： CTVIRJUXTNXDAA-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=C(C(C)=O)C=1C)(F)F
Computed Properties
- Exact Mass: 202.06054939g/mol
- Monoisotopic Mass: 202.06054939g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 199.6±35.0 °C at 760 mmHg
- Flash Point: 90.4±17.4 °C
- Vapor Pressure: 0.3±0.4 mmHg at 25°C
2'-Methyl-3'-(trifluoromethyl)acetophenone Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2'-Methyl-3'-(trifluoromethyl)acetophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC302932-1g |
2'-Methyl-3'-(trifluoromethyl)acetophenone |
1017778-01-6 | 98% | 1g |
£35.00 | 2025-02-21 | |
| Apollo Scientific | PC302932-5g |
2'-Methyl-3'-(trifluoromethyl)acetophenone |
1017778-01-6 | 98% | 5g |
£124.00 | 2025-02-21 | |
| Apollo Scientific | PC302932-10g |
2'-Methyl-3'-(trifluoromethyl)acetophenone |
1017778-01-6 | 98% | 10g |
£225.00 | 2025-02-21 | |
| Chemenu | CM315892-10g |
1-(2-Methyl-3-(trifluoromethyl)phenyl)ethanone |
1017778-01-6 | 95% | 10g |
$464 | 2023-02-03 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD02887-10g |
1-[2-methyl-3-(trifluoromethyl)phenyl]ethanone |
1017778-01-6 | 95% | 10g |
$2000 | 2023-09-07 | |
| Bestfluorodrug | YFF00091-1.0g |
1-(2-methyl-3-(trifluoromethyl)phenyl)ethan-1-one |
1017778-01-6 | 97% | 1.0g |
￥1200 | 2023-01-04 | |
| Bestfluorodrug | YFF00091-5.0g |
1-(2-methyl-3-(trifluoromethyl)phenyl)ethan-1-one |
1017778-01-6 | 97% | 5.0g |
￥3750 | 2023-01-04 | |
| Bestfluorodrug | YFF00091-1g |
1-(2-methyl-3-(trifluoromethyl)phenyl)ethan-1-one |
1017778-01-6 | 97% | 1g |
￥1074 | 2023-09-19 | |
| A2B Chem LLC | AE20191-1g |
1-(2-Methyl-3-(trifluoromethyl)phenyl)ethanone |
1017778-01-6 | 98% | 1g |
$103.00 | 2024-04-20 | |
| A2B Chem LLC | AE20191-5g |
1-(2-Methyl-3-(trifluoromethyl)phenyl)ethanone |
1017778-01-6 | 95% | 5g |
$380.00 | 2024-04-20 |
2'-Methyl-3'-(trifluoromethyl)acetophenone Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
1017778-01-6 (2'-Methyl-3'-(trifluoromethyl)acetophenone) Related Products
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